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Compound of Interest

Compound Name: 2-Methyl-4-nitroanisole

Cat. No.: B018480

Abstract

This document provides a comprehensive guide to the safe handling, storage, and disposal of
2-Methyl-4-nitroanisole (CAS No. 50741-92-9). As a member of the nitroaromatic compound
class, 2-Methyl-4-nitroanisole presents specific hazards that necessitate rigorous safety
protocols. These guidelines are intended for researchers, scientists, and drug development
professionals to establish a self-validating system of safety, ensuring personnel protection and
experimental integrity. The protocols herein are grounded in established chemical safety
principles and data from authoritative sources, explaining the causality behind each procedural
step.

Hazard Identification and Risk Assessment

2-Methyl-4-nitroanisole is an organic compound that requires careful risk assessment before
handling. Its hazard profile is primarily defined by its acute toxicity and potential for serious eye
irritation, characteristic of many nitroaromatic compounds.[1] The electron-withdrawing nature
of the nitro group significantly influences the molecule's reactivity and biological activity, making
it resistant to oxidative degradation and conferring toxic properties.[1]

1.1. GHS Classification and Health Effects

A thorough understanding of the Globally Harmonized System (GHS) classifications is the first
step in a dynamic risk assessment.
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Hazard Class Category Hazard Statement Source(s)

H302: Harmful if

Acute Toxicity, Oral Category 4 [2][31[4]
swallowed
Serious Eye H319: Causes serious
o Category 2 o [2][3]
Damage/Eye Irritation eye irritation

Causality of Hazards:

e Acute Oral Toxicity (H302): If ingested, the compound can cause harmful effects. The
precautionary statement P270 ("Do not eat, drink or smoke when using this product") is a
critical administrative control to prevent accidental ingestion.[2][3] In case of swallowing,
immediate medical attention should be sought, and the victim should rinse their mouth.[2]

o Eye Irritation (H319): Direct contact with the eyes can cause significant irritation. This
necessitates the mandatory use of eye protection, such as safety glasses with side-shields
or chemical goggles conforming to EN166 or NIOSH standards.[2][5]

While specific carcinogenicity and mutagenicity data for 2-Methyl-4-nitroanisole are not as
prevalent, the broader class of nitroaromatic compounds is known for these risks.[1] For
instance, related isomers like 2-nitroanisole and 4-nitroanisole are suspected of causing
cancer.[6][7] Therefore, it is prudent to handle 2-Methyl-4-nitroanisole with the assumption of
potential chronic effects and minimize exposure through all routes.

1.2. Physicochemical Properties and Associated Risks
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Implication for

Property Value Source(s)
Safety

Molecular Formula CsHoNOs3 - [3]
Used for

Molecular Weight 167.16 g/mol concentration
calculations.

Off-white to brown ] ) o
Appearance o Visual identification. [31[5]
solid/liquid
Solid at room
] ] temperature, requiring

Melting Point 61-64 °C )
careful handling to
avoid dust generation.
Low volatility at STP,

o . but heating will

Boiling Point 154 °C at 19 hPa ) ) ) [5]
increase inhalation
risk.
Combustible. Must be

Flash Point 113 °C (closed cup) kept away from [5]
ignition sources.
Spills may not be

) ) easily diluted with
- Very slightly soluble in ]
Solubility water; environmental [3]

water (0.53 g/L)

contamination is a

concern.

Hierarchy of Controls: A Systematic Approach to
Minimizing Exposure

To ensure maximum safety, a hierarchical approach to hazard control must be implemented.

This framework prioritizes the most effective control measures, with personal protective

equipment (PPE) considered the last line of defense.
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Hierarchy of Controls for 2-Methyl-4-nitroanisole

Elimination (Most Effective)
Not Feasible

Substitution
Investigate less hazardous alternatives

If substitution is not possible...

Engineering Controls
Chemical fume hood, ventilated balance enclosure

Supplement with...

Administrative Controls
SOPs, training, designated work areas

As the final layer of protection...

Personal Protective Equipment (PPE)

Gloves, lab coat, eye protection (Least Effective)
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Spill Detected

:

Assess Hazard & Scope
Alert personnel in the immediate area

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain & Clean Up
Cover with inert absorbent material (sand, vermiculite).
Sweep up without creating dust.

Collect Waste
Place in a suitable, closed, labeled container for disposal.

Decontaminate Area
Wash the spill area with soap and water.

Dispose of Waste
Follow institutional hazardous waste procedures.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

